Cas no 1196507-56-8 (4-Chloro-5-iodo-1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 4-Chloro-5-iodo-1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 1196507-56-8
• MF: C₁₃H₈ClIN₂O₂S
• MW: 418.637292861938
• MDL: MFCD15529390
• CID: 833640
• PubChem ID: 60205306
• Update Time: 2025-04-19

4-Chloro-5-iodo-1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-iodo-1-(phenylsulfonyl)-
• 4-chloro-5-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-benzenesulfonyl-4-chloro-5-iodo-1H-pyrrolo[2,3-b]pyridine
• 2(5H)-Furanone,4-chloro-5-hydroxy
• 4-chloro-5-hydroxy-2(5H)-furanone
• 4-chloro-5-hydroxy-5H-furan-2-one
• 4-chloro-5-hydroxyfuran-2(5H)-one
• 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-iodo-1-(phenylsulfonyl)-
• VXWPLQTVHINTNQ-UHFFFAOYSA-N
• 1-(benzenesulfonyl)-4-chloro-5-iodopyrrolo[2,3-b]pyridine
• 1196507-56-8
• CS-14138
• DA-14661
• AKOS037650036
• WXB50756
• CS-B0580
• SCHEMBL1469143
• 4-Chloro-5-iodo-1-(phenylsulfonyl)-1H-pyrrolo2,3-bpyridine

• MDL： MFCD15529390
• Inchi： 1S/C13H8ClIN2O2S/c14-12-10-6-7-17(13(10)16-8-11(12)15)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key： VXWPLQTVHINTNQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1Cl)C=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 417.90400
• Monoisotopic Mass: 417.90397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3.8

Experimental Properties

• PSA: 60.34000
• LogP: 4.61210